Cas no 352023-14-4 (2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid)
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid
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- MDL: MFCD00594266
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163218-1 g |
2-((4-(3-Phenylprop-2-enyl)piperazinyl)carbonyl)cyclohexanecarboxylic acid |
352023-14-4 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB163218-5 g |
2-((4-(3-Phenylprop-2-enyl)piperazinyl)carbonyl)cyclohexanecarboxylic acid |
352023-14-4 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB163218-10 g |
2-((4-(3-Phenylprop-2-enyl)piperazinyl)carbonyl)cyclohexanecarboxylic acid |
352023-14-4 | 10g |
€482.50 | 2023-05-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00937668-1g |
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid |
352023-14-4 | 90% | 1g |
¥2394.0 | 2023-04-07 | |
| Key Organics Ltd | MS-8008-1MG |
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid |
352023-14-4 | >90% | 1mg |
£37.00 | 2023-04-20 | |
| Key Organics Ltd | MS-8008-5MG |
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid |
352023-14-4 | >90% | 5mg |
£46.00 | 2023-04-20 | |
| Key Organics Ltd | MS-8008-10MG |
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid |
352023-14-4 | >90% | 10mg |
£63.00 | 2023-04-20 | |
| Key Organics Ltd | MS-8008-20MG |
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid |
352023-14-4 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | MS-8008-0.5G |
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid |
352023-14-4 | >90% | 0.5 g |
£385.00 | 2023-04-20 | |
| abcr | AB163218-1g |
2-((4-(3-Phenylprop-2-enyl)piperazinyl)carbonyl)cyclohexanecarboxylic acid; . |
352023-14-4 | 1g |
€211.30 | 2024-06-10 |
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid
Introduction to 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid (CAS No. 352023-14-4)
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid (CAS No. 352023-14-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.
The molecular formula of 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid is C20H26N2O3, and it has a molecular weight of approximately 346.43 g/mol. The compound features a cyclohexane ring linked to a piperazine moiety, which is further substituted with a phenylpropenyl group. This intricate structure endows the molecule with diverse chemical properties and biological activities.
Synthesis of 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid
The synthesis of 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route begins with the formation of the piperazine intermediate, which is then coupled with the cyclohexanecarboxylic acid moiety using standard coupling reagents such as EDCI (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) and HOBt (hydroxybenzotriazole). The final step involves the introduction of the phenylpropenyl group through a Wittig reaction or a similar methodology.
Biological Activities and Therapeutic Potential
2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Recent research has highlighted its ability to modulate various biological pathways, making it a promising candidate for the treatment of several diseases.
In the context of neurological disorders, studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. It has been demonstrated to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary clinical trials have indicated that it may improve cognitive function and motor skills in patients with these disorders.
Beyond neurological applications, 2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}cyclohexane-1-carboxylic acid has also shown promise in cancer research. Its ability to inhibit certain kinases involved in cell proliferation and survival pathways has led to its evaluation as a potential anticancer agent. Preclinical studies have demonstrated its efficacy in reducing tumor growth and metastasis in various cancer models, including breast cancer and colorectal cancer.
Current Research Trends and Future Directions
The ongoing research on 2-{4-[(E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl]cyclohexane-1-carboxylic acid is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance the bioavailability and stability of the compound in vivo. Additionally, efforts are being made to identify novel targets and mechanisms through which this compound exerts its biological effects.
In parallel, computational approaches such as molecular docking and virtual screening are being employed to predict the binding affinities of this compound with various receptors and enzymes. These computational tools can provide valuable insights into the structure-function relationships of 2-{4-[(E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl]cyclohexane-1-carboxylic acid, facilitating the rational design of more potent analogs.
Safety Considerations and Regulatory Status
The safety profile of 2-{4-[(E)-3-phenylprop-2-en-
In terms of regulatory status, this compound is not yet approved for human use by major regulatory agencies such as the FDA (Food and Drug Administration) or EMA (European Medicines Agency). However, ongoing clinical trials are expected to provide crucial data that will inform future regulatory decisions.
Clinical Trials and Future Prospects
Clinical trials involving 2-{4-[
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